N,N-dibenzyl-4-chloro-3-ethoxybenzene-1-sulfonamide

• IUPAC Name: N,N-dibenzyl-4-chloro-3-ethoxybenzenesulfonamide
• InChI: InChI=1S/C22H22ClNO3S/c1-2-27-22-15-20(13-14-21(22)23)28(25,26)24(16-18-9-5-3-6-10-18)17-19-11-7-4-8-12-19/h3-15H,2,16-17H2,1H3
• InChI Key: HGWFPVARWQDPRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3)Cl
• Molecular Formula: C22H22ClNO3S
• Molecular Weight: 415.9 g/mol
• CAS No.: 881476-93-3

Description

“N,N-dibenzyl-4-chloro-3-ethoxybenzene-1-sulfonamide” is likely an organic compound containing a benzene ring, which is a cyclic compound with alternating double and single bonds. The “N,N-dibenzyl” part suggests the presence of two benzyl groups attached to a nitrogen atom. The “4-chloro-3-ethoxy” part indicates a chlorine atom and an ethoxy group attached to the benzene ring. The “sulfonamide” part suggests a sulfur atom bonded to an oxygen atom and a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the benzyl groups, the chloro group, the ethoxy group, and the sulfonamide group. This could involve reactions such as Friedel-Crafts acylation, nitration, bromination, and others.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the benzene ring. The presence of the benzene ring suggests that the compound may exhibit resonance, a property of certain molecules with multiple valid Lewis structures.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific groups present. For example, the benzene ring is relatively stable but can undergo electrophilic aromatic substitution reactions. The chloro group might make the compound susceptible to nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors influencing these properties could include polarity, molecular weight, and the presence of functional groups.

Mechanism of Action

Without specific context, it’s hard to say what the mechanism of action of this compound would be. If it’s a drug, it would depend on how the compound interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if the compound is volatile, it could pose inhalation risks. If it’s reactive, it could pose risks related to chemical burns or reactions.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has medicinal properties, research could focus on drug development and clinical trials. If it has interesting chemical properties, research could focus on its potential uses in chemical synthesis or materials science.